Cas no 54573-75-0 (Doxercalciferol)

Doxercalciferol Properties

Names and Identifiers

• Vitamin D2, 1a-Hydroxy-
• 1α-hydroxyergocalciferol (Ercalcidol)
• 1ALPHA-OH-D2
• 1-alpha-hydroxyergocalciferol
• 1alpha-hydroxyergocalciferol
• 1-alpha-hydroxyvitamind2
• 1-hydroxyergocalciferol
• 7,10(19),22-tetraene-1,3-diol,(1-alpha,3-beta,5z,7e,22e)-10-secoergosta-5
• VITAMIN D2, 1ALPHA-HYDROXY-
• 25-HYDROXYERGOCALCIFEROL
• 1α-Hydroxy Vitamin D2
• Doxercalciferol
• (1R,3S,E)-5-((E)-2-((1R,3AS,7aR)-1-((2R,5S,E)-5,6-dimethylhept-3-en-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-4-methylenecyclohexa
• 1.alpha.-Hydroxyvitamin D2
• 1-hydroxy Vitamin D2
• Doxecalciferol
• (5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraene-1α,3β-diol
• (5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol
• 1α-Hydroxyergocalciferol
• 1α-OHD2
• 1-α-Hydroxyvitamin D2
• TSA 840
• (5Z,7E,22E)-9,10-Secoergosta-5,7,10,22-tetraene-1,3-diol
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-Dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1α-Hydroxyvitamin D2
• DTXSID1034214
• (1alpha,3beta,5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol
• (1R,3S,5Z)-5-{2-[(1R,3aS,4E,7aR)-1-[(2R,3E,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol
• 1a-hydroxyvitamin D2
• Doxercalciferol, United States Pharmacopeia (USP) Reference Standard
• DOXERCALCIFEROL [WHO-DD]
• DOXERCALCIFEROL [USAN]
• (1R,3S,5Z)-4-Methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-7alpha-methyl-1-[(1R,2E)-1,4,5-trimethyl-2-hexen-1-yl]-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol
• 1alpha-hydroxy vitamin D2
• BRN 4716774
• 1,3-CYCLOHEXANEDIOL, 4-METHYLENE-5-((2E)-2-((1R,3AS,7AR)-OCTAHYDRO-7A-METHYL-1-((1R,2E)-1,4,5-TRIMETHYL-2-HEXEN-1-YL)-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1R,3S,5Z)-
• 1a-HYDROXYERGOCALCIFEROL (ERCALCIDOL)
• MFCD00871065
• (5Z,7E,22E)-(1S,3R)-9,10-seco-5,7,10(19),22-ergostatetraene-1,3-diol
• D01009
• HSCI1_000341
• (5Z,7E,22E)-9,10-SECOERGOSTA-5,7,10(19),22-TETRAENE-1.ALPHA.,3.BETA.-DIOL
• Doxercalciferol (USAN/INN)
• SCHEMBL322422
• 1-Hydroxyvitamin D2
• DOXERCALCIFEROL [USP MONOGRAPH]
• LMST03010028
• DOXERCALCIFEROL [MART.]
• Hectorol (TN)
• 1.alpha.-hydroxyergocalciferol
• 1-alpha-hydroxy-vitamin D2
• (1R,3S,5Z)-4-Methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-7?-methyl-1-[(1R,2E)-1,4,5-trimethyl-2-hexen-1-yl]-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol
• (1S,3R,5Z,7E,22E)-9,10-Secoergosta-5,7,10,22-tetraene-1,3-diol
• AKOS005146517
• GTPL2790
• 3DIZ9LF5Y9
• 1alpha-OHD2
• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1alpha,3beta,5Z,7E,22E)-
• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1.alpha.,3.beta.,5Z,7E,22E)-
• DOXERCALCIFEROL [VANDF]
• EN300-26545978
• DOXERCALCIFEROL (USP MONOGRAPH)
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(E,1R,4R)-1,4,5-trimethylhex-2-enyl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-cyclohexane-1,3-diol
• CHEBI:4712
• (1R,3S,Z)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-Dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• CHEMBL1200810
• DOXERCALCIFEROL [MI]
• 1-.alpha.-hydroxyergocalciferol
• DOXERCALCIFEROL [ORANGE BOOK]
• BS-17040
• 1alpha-hydroxyvitamin D2
• DOXERCALCIFEROL (MART.)
• GZ427397
• EX-A4428
• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1-alpha,3-beta,5Z,7E,22E)-
• 1alpha-hydroxyvitamin D2 / 1alpha-hydroxyergocalciferol
• UNII-3DIZ9LF5Y9
• 1-alpha-Hydroxyvitamin D2
• Hectorol
• D82103
• CS-0395
• TSA-840
• HY-32348
• DOXERCALCIFEROL [USP-RS]
• Doxercalciferol [INN]
• (1R,3S,Z)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• 1alphaOHD2
• 1a-Hydroxy Vitamin D2
• HKXBNHCUPKIYDM-CGMHZMFXSA-N
• Doxercalciferol, >=98% (HPLC), solubility: >10 mg/mL in DMSO
• C08211
• DOXERCALCIFEROL (USP-RS)
• 54573-75-0
• Doxercalciferolum
• Doxercalciferol [USAN:INN]
• DB06410
• H05BX03
• Q5303688
• (5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraene-1alpha,3beta-diol
• 1alpha-OH-D2
• Vitamin D2, 1alpha-Hydroxy-
• 1-Hydroxyergocalciferol
• 7,10(19),22-TETRAENE-1,3-DIOL,(1-ALPHA,3-BETA,5Z,7E,22E)-10-SECOERGOSTA-5
• 1alpha-Hydroxyergocalciferol
• 1-ALPHA-HYDROXYVITAMIND2
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• +Expand

• MDL： MFCD00871065
• InChIKey： HKXBNHCUPKIYDM-CGMHZMFXSA-N
• Inchi： InChI=1S/C28H44O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h9-12,18-20,24-27,29-30H,5,7-8,13-17H2,1-4,6H3/b10-9+,22-11+,23-12-/t19-,20+,24+,25+,26-,27-,28+/m0/s1
• SMILES： C=C1[C@H](C[C@@H](C/C1=C/C=C2[C@]3([C@@](C)([C@H](CC3)[C@@H](/C=C/[C@@H](C(C)C)C)C)CCC/2)[H])O)O

Computed Properties

• Exact Mass: 412.33400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 412.334
• Heavy Atom Count: 30
• Complexity: 712
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 6.61180
• PSA: 40.46000
• Merck: 3436
• Refractive Index: 1.541
• Boiling Point: 538.7±50.0 °C at 760 mmHg
• Melting Point: 140°C(lit.)
• Flash Point: 224.0±24.7 °C
• Solubility: DMSO: >10mg/mL
• Color/Form: White crystalline powder
• λmax: 265(EtOH)(lit.)
• Density: 1.0700